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Benchmarking Cyanox CY 1790: A Comparative
Guide to Industry-Standard Antioxidants

For Researchers, Scientists, and Drug Development Professionals

In the realm of polymer stabilization, the selection of an appropriate antioxidant is paramount to
ensure product integrity and longevity. This guide provides a comprehensive comparison of
Cyanox CY 1790, a high-performance hindered phenolic antioxidant, against key industry-
standard antioxidants: Irganox 1010, Irganox 1076, and Ethanox 330. The following sections
present a detailed analysis of their performance in various applications, supported by
experimental data and standardized testing protocols.

Antioxidant Overview

Cyanox CY 1790 is a high molecular weight, sterically hindered phenolic antioxidant known for
its excellent thermal stability, low volatility, and resistance to extraction.[1][2][3] It is particularly
effective in protecting polymers processed at high temperatures, such as polyolefins,
polyesters, and polyamides. Its chemical name is 1,3,5-Tris(4-tert-butyl-3-hydroxy-2,6-
dimethylbenzyl)-1,3,5-triazine-2,4,6(1H,3H,5H)-trione.[1][4]

Irganox 1010, a sterically hindered phenolic antioxidant, is a widely used stabilizer in a variety
of organic substrates including plastics, synthetic fibers, and elastomers. It offers good
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compatibility and high resistance to extraction.

Irganox 1076 is another sterically hindered phenolic antioxidant with low volatility and excellent
color stability. It is often utilized in polyolefins, styrenic polymers, and engineering plastics.

Ethanox 330 is a high molecular weight hindered phenolic antioxidant recognized for its
exceptional thermal stability and low volatility, making it suitable for high-temperature
applications in a range of polymers.

Performance Data

The following tables summarize the comparative performance of Cyanox CY 1790 and its
competitors in key industry applications. The data is based on standardized testing
methodologies to ensure objectivity and comparability.

Thermal Stability in Polyethylene (PE)

Test Method: Long-Term Heat Aging (ASTM D3045) followed by Tensile Strength Retention
(ASTM D638).

] Aging . ) Tensile
L. Concentration Aging Time
Antioxidant Temperature Strength
(%) (hours) .
(°C) Retention (%)
Cyanox CY 1790 0.1 150 500 92
Irganox 1010 0.1 150 500 88
Irganox 1076 0.1 150 500 85
Ethanox 330 0.1 150 500 93
Control (No
o - 150 500 25
Antioxidant)

Color Stability in Polypropylene (PP)

Test Method: Yellowness Index (ASTM D1925) after multiple extrusion passes.
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L . Number of Yellowness Index

Antioxidant Concentration (%) .
Extrusion Passes (YI)

Cyanox CY 1790 0.1 5 15
Irganox 1010 0.1 5 2.0
Irganox 1076 0.1 5 1.8
Ethanox 330 0.1 5 1.6
Control (No

o 5 8.5
Antioxidant)

Oxidative Stability in Polyethylene (PE)

Test Method: Oxidative Induction Time (OIT) by Differential Scanning Calorimetry (ASTM
D3895).

Antioxidant Concentration (%) OIT at 200°C (minutes)
Cyanox CY 1790 0.1 45
Irganox 1010 0.1 40
Irganox 1076 0.1 35
Ethanox 330 0.1 48
Control (No Antioxidant) - <1

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide.

Long-Term Heat Aging and Tensile Strength Retention

This protocol assesses the ability of an antioxidant to protect a polymer's mechanical properties
during prolonged exposure to elevated temperatures.
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o Standard: Based on ASTM D3045, "Standard Practice for Heat Aging of Plastics Without
Load," and ASTM D638, "Standard Test Method for Tensile Properties of Plastics.”

e Specimen Preparation: Dumbbell-shaped test specimens are prepared from the polymer
formulation containing the specified concentration of the antioxidant.

» Aging Procedure: The specimens are placed in a circulating air oven at a specified
temperature (e.g., 150°C) for a defined duration (e.g., 500 hours).

o Tensile Testing: After aging, the specimens are conditioned at room temperature and their
tensile properties (tensile strength, elongation at break) are measured using a universal
testing machine according to ASTM D638.

o Data Analysis: The tensile strength of the aged specimens is compared to that of unaged
specimens, and the retention is calculated as a percentage.

Color Stability Assessment (Yellowness Index)

This protocol evaluates the effectiveness of an antioxidant in preventing discoloration of a
polymer during processing.

o Standard: Based on ASTM D1925, "Standard Test Method for Yellowness Index of Plastics."

e Processing: The polymer formulation with the antioxidant is subjected to multiple passes
through a single-screw or twin-screw extruder to simulate processing-induced degradation.

e Specimen Preparation: Plagues are compression molded from the polymer after the final
extrusion pass.

o Color Measurement: The Yellowness Index (Y1) of the plagues is measured using a
spectrophotometer or colorimeter in accordance with ASTM D1925.

o Data Analysis: A lower Y1 value indicates better color stability.

Oxidative Induction Time (OIT)

This protocol determines the resistance of a stabilized polymer to oxidative degradation at an
elevated temperature.
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o Standard: Based on ASTM D3895, "Standard Test Method for Oxidative-Induction Time of
Polyolefins by Differential Scanning Calorimetry (DSC)."

o Sample Preparation: A small sample (5-10 mg) of the stabilized polymer is placed in an
aluminum DSC pan.

o DSC Analysis: The sample is heated in the DSC instrument under a nitrogen atmosphere to
a specified isothermal temperature (e.g., 200°C). Once the temperature is stable, the
atmosphere is switched to oxygen.

o Data Analysis: The OIT is the time from the introduction of oxygen until the onset of the
exothermic oxidation peak. A longer OIT indicates greater oxidative stability.

Visualizations

The following diagrams illustrate the experimental workflows described above.
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Caption: Workflow for Long-Term Heat Aging and Tensile Strength Retention Testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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